Cas no 70636-89-4 (2,6,7-Trioxabicyclo[2.2.2]octane,4-butyl-1-ethyl-)

• Product Name: 2,6,7-Trioxabicyclo[2.2.2]octane,4-butyl-1-ethyl-
• CAS No: 70636-89-4
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 570756
• PubChem ID: 3053991
• Update Time: 2025-04-19

2,6,7-Trioxabicyclo[2.2.2]octane,4-butyl-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trioxabicyclo[2.2.2]octane,4-butyl-1-ethyl-
• 1-butyl-4-ethyl-3,5,8-trioxabicyclo[2.2.2]octane
• 1-ethyl-4-butyl-2,6,7-trioxabicyclo[2.2.2]octane
• DTXSID80220906
• 1-Ethyl-4-butyl-2,6,7-trioxabicyclo(2.2.2)octane
• 70636-89-4
• 2,6,7-Trioxabicyclo(2.2.2)octane, 1-ethyl-4-butyl-

• Inchi： 1S/C11H20O3/c1-3-5-6-10-7-12-11(4-2,13-8-10)14-9-10/h3-9H2,1-2H3
• InChI Key： PMJVLYQOHQVPNT-UHFFFAOYSA-N
• SMILES： O1C2(CC)OCC(CCCC)(CO2)C1

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69